Cas no 121842-80-6 ((-)epicatechin-(-)-epicatechin)
121842-80-6 structure
Product Name:(-)epicatechin-(-)-epicatechin
CAS No:121842-80-6
MF:C30H26O12
MW:578.520249843597
CID:2077270
PubChem ID:13269082
Update Time:2025-04-21
(-)epicatechin-(-)-epicatechin Chemical and Physical Properties
Names and Identifiers
-
- (-)epicatechin-(-)-epicatechin
- (-)-epicatechin-(4,8)-(-)-epicatechin
- (2R,2'R,3R,3'R,4R)-3,3',4',5,7-Pentahydroxyflavan(4?8)-3,3',4',5,7-pentahydroxyflavan
- (all-R)-3,3',4',5,7-Pentahydroxyflavan(4?8)-3,4',5,7-tetrahydroxyflavan
- epi-(4beta->8)-epi
- epicatechin-(4beta->8)-epicatechin
- epicatechin-(4beta-8)-epicatechin
- proanthocyanidin B2
- procyanidin
- procyanidin B2
- procyanidin B-2
- Procyanidin C
- procyanidin C-1
- procyanidin dimer B2
- procyanindin B2 digallate
- (2S,2'R,3S,3'S,4S)-2,2'-bis(3,4-dihydroxyphenyl)-[4,8'-bichromane]-3,3',5,5',7,7'-hexaol
- [4,8a(2)-Bi-2H-1-benzopyran]-3,3a(2),5,5a(2),7,7a(2)-hexol, 2,2a(2)-bis(3,4-dihydroxyphenyl)-3,3a(2),4,4a(2)-tetrahydro-, [2S-[2I+/-,3I+/-,4I(2)(2a(2)S*,3a(2)R*)]]-
- [4,8'-Bi-2H-1-benzopyran]-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, [2S-[2alpha,3alpha,4beta(2'S*,3'R*)]]-
- CCG-37845
- DTXSID101103141
- (4,8'-Bi-2H-1-benzopyran)-3,3',5,5',7,7'-hexol, 2,2'-bis(3,4-dihydroxyphenyl)-3,3',4,4'-tetrahydro-, (2S-(2alpha,3alpha,4beta(2'S*,3'R*)))-
- 121842-80-6
-
- Inchi: 1S/C30H26O12/c31-13-7-20(37)24-23(8-13)41-29(12-2-4-16(33)19(36)6-12)27(40)26(24)25-21(38)10-17(34)14-9-22(39)28(42-30(14)25)11-1-3-15(32)18(35)5-11/h1-8,10,22,26-29,31-40H,9H2/t22-,26-,27-,28+,29-/m0/s1
- InChI Key: XFZJEEAOWLFHDH-CLFZCTPNSA-N
- SMILES: O1C2C=C(C=C(C=2[C@@H](C2=C(C=C(C3C[C@@H]([C@@H](C4C=CC(=C(C=4)O)O)OC2=3)O)O)O)[C@@H]([C@@H]1C1C=CC(=C(C=1)O)O)O)O)O
Computed Properties
- Exact Mass: 578.14242626g/mol
- Monoisotopic Mass: 578.14242626g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 10
- Hydrogen Bond Acceptor Count: 12
- Heavy Atom Count: 42
- Rotatable Bond Count: 3
- Complexity: 925
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 5
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 221Ų
(-)epicatechin-(-)-epicatechin Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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